Cas no 927800-48-4 (4-CHLORO-8-FLUORO-2-TRICHLOROMETHYLQUINOLINE)

• Product Name: 4-CHLORO-8-FLUORO-2-TRICHLOROMETHYLQUINOLINE
• CAS No: 927800-48-4
• MF: C₁₀H₄Cl₄FN
• MW: 298.955862045288
• CID: 891644
• PubChem ID: 17039585
• Update Time: 2025-04-19

4-CHLORO-8-FLUORO-2-TRICHLOROMETHYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-8-FLUORO-2-TRICHLOROMETHYLQUINOLINE
• 4-chloro-8-fluoro-2-(trichloromethyl)quinoline
• 4-CHLORO-8-FLUORO-2-TRICHLOROMETHYL-QUINOLINE
• QU029
• 927800-48-4
• AB12558
• MFCD02684140
• DTXSID70588860

• Inchi： 1S/C10H4Cl4FN/c11-6-4-8(10(12,13)14)16-9-5(6)2-1-3-7(9)15/h1-4H
• InChI Key： QOVRIZVMTSSKRO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(Cl)(Cl)Cl)N=C2C(=CC=CC2=1)F

Computed Properties

• Exact Mass: 296.90800
• Monoisotopic Mass: 296.908188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.622
• Boiling Point: 335.5°C at 760 mmHg
• Flash Point: 156.7°C
• Refractive Index: 1.636
• PSA: 12.89000
• LogP: 4.85400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines